Cas no 144708-08-7 (Pyrimidine, 2-chloro-5-(propylthio)-)

• Product Name: Pyrimidine, 2-chloro-5-(propylthio)-
• CAS No: 144708-08-7
• MF: C₇H₉ClN₂S
• MW: 188.677758932114
• CID: 2777757
• Update Time: 2023-08-07

Pyrimidine, 2-chloro-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-5-(propylthio)-
• 2-CHLORO-5-(PROPYLSULFANYL)PYRIMIDINE

• Inchi： 1S/C7H9ClN2S/c1-2-3-11-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3
• InChI Key： KKYZKENWPRMGAH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)SCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 105
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1